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Compound of Interest

Compound Name: Mesuaxanthone B

Cat. No.: B192604

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mesuaxanthone B, also known as 1,5,6-trihydroxyxanthone, is a naturally occurring xanthone
found in plants of the Mesua genus, notably Mesua ferrea. Xanthones are a class of
polyphenolic compounds recognized for their diverse pharmacological activities. This technical
guide provides a comprehensive overview of the physical and chemical properties of
Mesuaxanthone B, its biological activity with a focus on its cytotoxic effects, and detailed

experimental protocols relevant to its study.

Physical and Chemical Properties

Mesuaxanthone B is a yellow solid with a molecular formula of C13HsOs and a molecular
weight of 244.20 g/mol .[1] While comprehensive quantitative solubility data is not readily
available, xanthones, in general, exhibit low solubility in water and higher solubility in organic
solvents such as dimethyl sulfoxide (DMSO), ethanol, and acetone.[2][3]

Table 1: Physicochemical Properties of Mesuaxanthone
B
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Property Value Reference(s)
Molecular Formula C13HsOs [1]

Molecular Weight 244.20 g/mol [1]

CAS Number 5042-03-5

Appearance Yellow solid

Melting Point 251-252 °C

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone, etc.

Table 2: Spectroscopic Data for Mesuaxanthone B
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Spectroscopic Technique

Data

Reference(s)

1H-NMR (CDsOD, 500 MHz)

o/ppm =6.09 (1H, d, J = 2.07
Hz, H-7), 6.20 (1H, d, J = 2.07
Hz, H-5), 6.64 (1H, d, J = 8.50
Hz, H-2), 6.78 (1H, d, J = 8.50
Hz, H-4), 7.49 (1H,t, J = 8.36
Hz, H-3)

13C-NMR (CDs0D, 125 MHz)

/ppm = 95.8 (C-7), 100.0 (C-
5), 107.9 (C-8a), 111.4 (C-8b),
115.9 (C-4), 128.4 (C-2), 137.6
(C-3), 157.4 (C-4a), 159.4 (C-
4b), 162.3 (C-1), 164.2 (C-6),
169.9 (C-8), 185.1 (C-9)

FTIR (KBr)

vicm~t: 3448 (O-H), 1604
(C=0), 1458 (C=C), 1273 (C-
0-C)

UV-Vis (EtOH) Amax

Not explicitly reported for this
compound, but xanthones
typically show absorptions
around 240-260, 310-330, and
360-380 nm.

Mass Spectrometry (MS)

m/z = 244 [M]*

Biological Activity: Cytotoxicity

Mesuaxanthone B has demonstrated significant cytotoxic activity against various human

cancer cell lines. This suggests its potential as a lead compound for the development of novel

anticancer agents.

Table 3: Cytotoxic Activity of Mesuaxanthone B (ICso

values)
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Cell Line Cancer Type ICso0 (ug/mL) Reference(s)
A375 Melanoma 5.73
PC-3 Prostate Cancer 5.93
HaCaT Keratinocyte 8.94

Potential Signaling Pathways

While the precise molecular mechanisms of Mesuaxanthone B are still under investigation,
many xanthone derivatives have been shown to induce apoptosis and inhibit cancer cell
proliferation by modulating key signaling pathways. Based on studies of similar compounds,
potential pathways affected by Mesuaxanthone B could include the MAPK and PI3K/Akt
signaling cascades, which are crucial regulators of cell growth, survival, and apoptosis. Further
research is necessary to elucidate the specific targets of Mesuaxanthone B within these

pathways.
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Seed cells in
96-well plate

Dried, powdered
M. ferrea roots

Incubate 24-48h

Sequential Extraction

(CH2Clz, Acetone)

Treat with Mesuaxanthone B
(various concentrations)

Crude Extract

Incubate for
exposure period

Quick Column

Chromatography (QCC)
(Silica gel, Hexane-EtOAc)

Add MTT reagent

Fractions

Incubate 3-4h

TLC Analysis

Add solubilization solution

Select fractions

Column Chromatography (CC)

(Silica gel, EtOAc-Hexane) Incubate 4-18h

Measure absorbance
at 570 nm

Pure Mesuaxanthone B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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